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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core physical properties of

Carbazole-d8, focusing on its melting and boiling points. It includes standardized experimental

protocols for the determination of these properties and a workflow visualization to guide

laboratory procedures.

Introduction
Carbazole-d8 (1,2,3,4,5,6,7,8-octadeuterio-9H-carbazole) is the deuterated analog of

carbazole, an aromatic heterocyclic organic compound. With a molecular weight of 175.26

g/mol , it serves as a valuable tool in various scientific applications, including as an internal

standard in mass spectrometry-based analysis and in the synthesis of organic light-emitting

diodes (OLEDs). The substitution of hydrogen with deuterium can subtly influence its

physicochemical properties and metabolic pathways, making precise characterization essential

for its application in drug development and materials science.

Physical Properties
The melting and boiling points of Carbazole-d8 are critical parameters for its purification,

handling, and application. These properties are comparable to its non-deuterated counterpart,

Carbazole, with minor variations attributable to the isotopic labeling. A summary of these

quantitative data is presented below.
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Property Carbazole-d8
Carbazole (non-
deuterated)

Melting Point 243 °C[1][2] 246 °C[3]

Boiling Point
355.0 ± 11.0 °C (at 760

mmHg)
354.8 °C (at 760 mmHg)[3][4]

Molecular Formula C₁₂HD₈N C₁₂H₉N[3]

Molecular Weight 175.26 g/mol [5] 167.21 g/mol [3]

Appearance
White to light yellow

powder/crystal[1][2]
White crystals/plates[4]

Experimental Protocols
Accurate determination of melting and boiling points requires standardized methodologies. The

following protocols outline common laboratory procedures for characterizing solid organic

compounds like Carbazole-d8.

3.1 Melting Point Determination (Capillary Method)

This method is based on heating a small sample in a capillary tube and observing the

temperature range over which it transitions from a solid to a liquid. Pure compounds typically

exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (one end sealed)

Thermometer

Sample of Carbazole-d8 (finely powdered and dry)

Procedure:
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Sample Preparation: Crush a small amount of Carbazole-d8 into a fine powder. Tap the open

end of a capillary tube into the powder to collect a small sample.[6]

Packing: Invert the tube and tap it gently on a hard surface to pack the solid into the sealed

end. The packed sample height should be approximately 1-2 mm.[7]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[6]

Heating: Begin heating the block. A rapid heating rate can be used for an initial approximate

determination. For an accurate measurement, cool the apparatus and begin heating again

slowly, at a rate of about 1-2°C per minute, when the temperature is 15-20°C below the

expected melting point.[6]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (T1) and the temperature at which the

entire sample has completely liquefied (T2). The melting point is reported as the range T1-

T2.

3.2 Boiling Point Determination (Micro Method)

For solids that can be melted without decomposition, the boiling point can be determined using

a micro method, which is suitable for small sample quantities. The Thiele tube method is a

common and effective approach.[8]

Apparatus:

Thiele tube or oil bath

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil or liquid paraffin)[9]

Sample of Carbazole-d8
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Procedure:

Sample Preparation: Place a small amount of Carbazole-d8 into the small test tube, enough

to form a liquid column of about 1-2 cm upon melting.

Capillary Insertion: Place the capillary tube (sealed end up) into the test tube containing the

sample.[8][10]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.[8]

Heating: Immerse the assembly in a Thiele tube filled with heating oil, ensuring the sample is

below the oil level. Heat the side arm of the Thiele tube gently.[8]

Observation: As the temperature rises, the sample will melt and then begin to boil. When the

boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open

end of the inverted capillary tube.[10]

Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling point

is the temperature at which the stream of bubbles stops and the liquid is drawn back into the

capillary tube.[10]

Visualization of Experimental Workflow
The logical flow for the physical characterization of Carbazole-d8 can be visualized as follows.

This workflow ensures a systematic approach from sample acquisition to final data reporting.
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4. Analysis & Reporting
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Caption: Workflow for Physical Property Determination of Carbazole-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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